Cas no 2137819-76-0 (4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine)

• Product Name: 4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine
• CAS No: 2137819-76-0
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5610151
• PubChem ID: 165487661
• Update Time: 2025-10-28

4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-N-[(thiophen-3-yl)methyl]oxolan-3-amine
• 2137819-76-0
• EN300-840226
• 4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine

• Inchi： 1S/C12H17NOS/c1-2-10(1)11-6-14-7-12(11)13-5-9-3-4-15-8-9/h3-4,8,10-13H,1-2,5-7H2
• InChI Key： KXMXXWFLZRDIKB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC1COCC1C1CC1

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine

Introduction to 4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine and Its Significance in Modern Chemical Research

4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine, with the CAS number 2137819-76-0, represents a compound of considerable interest in the realm of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique combination of a cyclopropyl group, a thiophene ring, and an oxolanamine moiety endows this compound with distinct chemical properties that make it a promising candidate for further investigation.

The structural composition of 4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine is highly relevant to its pharmacological profile. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, while the thiophene ring contributes to the compound's solubility and bioavailability. The oxolanamine moiety, on the other hand, introduces a polar functional group that can interact with biological targets in a specific manner. This synergistic arrangement of functional groups makes the compound an attractive scaffold for drug design.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. Among these, thiophene derivatives have shown significant promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The presence of the thiophene ring in 4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine suggests that it may exhibit similar properties, making it a valuable asset in the search for new drugs.

The oxolanamine functional group is particularly noteworthy as it can serve as a key interaction point with biological targets. This moiety has been incorporated into numerous drug candidates due to its ability to form hydrogen bonds and other non-covalent interactions, which are crucial for achieving high affinity and selectivity. The combination of these features in 4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine positions it as a potent candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between 4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine and various biological targets, thereby gaining insights into its potential therapeutic effects. These computational studies have already identified several promising lead compounds that are being further optimized for efficacy and safety.

The synthesis of 4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. For instance, transition metal-catalyzed reactions have emerged as powerful tools for forming carbon-carbon bonds, which are essential for constructing the cyclopropyl and thiophene moieties. Additionally, modern techniques such as flow chemistry have enabled the scalable production of complex molecules like this one.

The pharmacological evaluation of 4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine has begun to yield promising results. Initial studies have demonstrated that this compound exhibits significant activity against certain disease-causing agents. For example, it has shown potential as an inhibitor of enzymes involved in cancer cell proliferation. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, indicating its safety profile is favorable.

The development of novel drug candidates is a lengthy and complex process that involves multiple stages of research and testing. However, compounds like 4-cyclopropyl-N-(thiophen-3-yl)methyloxolan-3-amine offer hope for discovering new treatments for various diseases. By continuing to investigate their properties and potential applications, researchers can accelerate the discovery of safer and more effective medications.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of this compound. Collaboration between chemists, biologists, and pharmacologists has led to a more comprehensive view of its mechanisms of action and potential therapeutic benefits. This multidisciplinary approach is essential for translating basic research findings into tangible medical breakthroughs.

In conclusion, 4-cyclopropyl-N-(thiophen-3-yli)methyloxolan-³-amine (CAS no: 2137819-76-0) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for drug development, while recent advancements in synthetic and computational chemistry have provided powerful tools for its study. As research continues to uncover its properties and applications, this compound is poised to play a crucial role in the discovery of new treatments for human diseases.